Cas no 159847-71-9 (3-Amino-4-cyanobenzoic acid)

• Product Name: 3-Amino-4-cyanobenzoic acid
• CAS No: 159847-71-9
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD20640420
• CID: 2142083
• PubChem ID: 10261390
• Update Time: 2024-11-01

3-Amino-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-cyanobenzoic acid
• 4-Cyano-3-aminobenzoic acid
• Benzoic acid, 3-amino-4-cyano-
• 3-amino-4-cyano-benzoic Acid
• VEDDRDQNFWIJHM-UHFFFAOYSA-N
• AK200894
• DS-10242
• DB-294108
• 159847-71-9
• 3-amino-4-cyanobenzoicacid
• CS-0060338
• CL9384
• SB76565
• SY244062
• SCHEMBL2858854
• AKOS027252239
• MFCD20640420
• 3-Amino-4-cyanobenzoic acid

• MDL： MFCD20640420
• Inchi： 1S/C8H6N2O2/c9-4-6-2-1-5(8(11)12)3-7(6)10/h1-3H,10H2,(H,11,12)
• InChI Key： VEDDRDQNFWIJHM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#N)=C(C=1)N)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives